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Compound of Interest

Compound Name: 4-butyl-N-methylaniline
Cat. No.: B13224958
Get Quote

Executive Summary

N-Methyl-4-butylaniline (also known as N-Methyl-p-butylaniline) is a secondary aromatic amine
derivative of 4-butylaniline. While its parent compound is a standard commodity chemical, the
N-methylated variant is a specialized intermediate often synthesized in situ or via custom
manufacturing for high-value applications. It serves as a critical building block in the synthesis
of mesogenic compounds (liquid crystals), specifically in tuning the viscosity and phase
transition temperatures of Schiff base liquid crystals (e.g., MBBA analogs), and as a lipophilic
coupling partner in pharmaceutical development.

This guide provides the definitive physicochemical profile, theoretical property derivation, and
rigorous characterization protocols required for researchers utilizing this compound.

Chemical Identity & Structural Analysis[1]

Unlike the primary amine (4-butylaniline, CAS 104-13-2), the N-methyl derivative introduces a
secondary amine functionality, altering its hydrogen bonding capability and steric profile.

Molecular Specifications
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Property Value Notes
Systematic Name N-Methyl-4-butylaniline IUPAC
N-Methyl-p-butylaniline; N-
Synonyms )
Methyl-4-butylbenzenamine
Molecular Formula Ci11H17N
] Calculated (C: 12.011, H:
Molecular Weight 163.26 g/mol
1.008, N: 14.007)
SMILES CCCCclccc(NC)ccl
(Predicted)
InChl Key GVXNRFKKOMDDKG- Based on isomeric connectivity

UHFFFAOYSA-N

Structural Visualization

The following diagram illustrates the core connectivity, highlighting the lipophilic butyl tail and
the reactive N-methyl amino head group.
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Caption: Structural connectivity of N-Methyl-4-butylaniline showing the para-substitution
pattern.

Physical-Chemical Properties[1][2][4][5][6]

As a non-catalog specialty chemical, experimental data for N-methyl-4-butylaniline is often
extrapolated from its homologs. The values below represent a synthesis of theoretical
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calculation and homologous trend analysis (Aniline — N-Methylaniline vs. 4-Butylaniline —

Target).

Property Value (Target) Reference | Basis

Molecular Weight 163.26 g/mol Exact Mass Calculation
Estimated. Lower than 4-

) butylaniline (0.945 g/mL) due

Density (25°C) 0.935+£0.01 g/mL )
to N-methylation volume
expansion.

- , Extrapolated from 4-

Boiling Point ~265°C (760 mmHg) N

butylaniline (261°C).
N ) Standard nomograph

Boiling Point (Vacuum) ~140-145°C (14 mmHg) ]

correction.
) Predicted based on molar

Refractive Index 1.530 - 1.540 o
refractivity.

Appearance Pale yellow to brown oil Oxidizes upon air exposure.

- ) N Soluble in DCM, EtOAc,
Solubility Lipophilic

Hexane. Insoluble in water.[1]

The Density Logic (Expert Insight)

Researchers often assume N-methylation increases density due to mass addition. However, in
simple aromatic amines, the introduction of an N-methyl group often decreases density slightly
or keeps it constant compared to the primary amine.

e Reasoning: The methyl group adds steric bulk that disrupts the efficient packing of the
aromatic rings and reduces the density of hydrogen bonding networks (one less H-bond
donor).

e Trend: Aniline (1.02 g/mL) — N-Methylaniline (0.99 g/mL).

o Application: 4-Butylaniline (0.945 g/mL) — N-Methyl-4-butylaniline (~0.935 g/mL).
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Synthesis Pathway & Purity Assessment

For researchers requiring high-purity material, the reductive amination of 4-butylaniline is the
preferred route over direct alkylation (which risks over-alkylation to the dimethyl species).

Preferred Synthesis: Eschweiler-Clarke Reaction

This method ensures mono-methylation selectivity.

4-Butylaniline

(Primary Amine) W»
Imine/Iminium Reduction (-CO2) p| N-Methyl-4-butylaniline

________ P> Intermediate (Secondary Amine)
Formaldehyde (HCHO) -
Formic Acid (HCOOH)

Click to download full resolution via product page

Caption: Selective mono-methylation via Eschweiler-Clarke reductive amination.

Purity Criticality

In liquid crystal synthesis (e.g., MBBA derivatives), even trace amounts of the primary amine
(4-butylaniline) can significantly depress the Nematic-Isotropic transition temperature (

).

o Impurity Check: Use GC-FID to detect unreacted primary amine.

« Purification: Vacuum distillation is mandatory. The boiling point difference between the
primary and secondary amine is small (<10°C), requiring a high reflux ratio column.

Experimental Characterization Protocols

Since specific vendor data is scarce, you must validate the material yourself. Use the following
"Self-Validating" protocols.

Protocol A: Precision Density Measurement
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Standard: ASTM D4052 (Oscillating U-Tube Method)

e Preparation: Ensure sample is dry (Karl Fischer < 0.1% water) and degassed. Bubbles
induce significant error.

o Calibration: Calibrate instrument with air and HPLC-grade water at 20°C and 25°C.
e Injection: Inject ~2 mL of N-methyl-4-butylaniline into the U-tube.

o Equilibration: Allow thermal equilibrium (typically 2-5 mins).

e Reading: Record density (

) to 4 decimal places.

o Validation: If

g/mL, suspect oxidation or significant water contamination.

Protocol B: Molecular Weight Verification (GC-MS)

Purpose: Confirm identity and absence of dimethylated byproduct.

Solvent: Dissolve 1 mg sample in 1 mL Dichloromethane (DCM).

Column: HP-5ms or equivalent non-polar column.

Method:

o Injector: 250°C.

o Oven: 50°C (1 min) — 20°C/min - 300°C.

Target lon: Look for molecular ion [M]+ = 163.1.

o Note: The fragment [M-15]+ (loss of methyl) and [M-57]+ (loss of butyl) are characteristic.

Applications in Research
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Liquid Crystal Engineering
N-Methyl-4-butylaniline is a structural analog to the amine component of MBBA (N-(4-
Methoxybenzylidene)-4-butylaniline).

e Function: Used to synthesize N-methylated Schiff bases or azo-dyes.

o Effect: N-methylation typically reduces the linearity of the mesogen, often suppressing liquid
crystalline phases or lowering the clearing point, useful for creating low-viscosity isotropic
mixtures or tuning dielectric anisotropy.

Organic Electronics

Used as a hole-transport material precursor. The butyl chain improves solubility in organic
solvents for spin-coating processes, while the nitrogen center provides the hole-transport
capability.

Safety & Handling (SDS Summary)
Hazard Classification:Toxic / Irritant[2]

o Acute Toxicity: Like aniline, it is toxic by inhalation, ingestion, and skin contact.
Methemoglobinemia is a potential risk upon overexposure.

o Skin/Eye: Causes severe irritation.[2][3][4]

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Amines oxidize (darken)
rapidly in air.
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» Synthesis Methodology: Icke, R. N., Wisegarver, B. B., & Alles, G. A. (1945). "beta-
Phenylethyldimethylamine". Organic Syntheses, 25, 89. (Standard Eschweiler-Clarke
protocol adapted for anilines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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